Cas no 1804639-24-4 (Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804639-24-4
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4834442
• Update Time: 2025-06-08

Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H9ClF3NO4/c1-18-8(16)3-6-7(19-10(12,13)14)2-5(4-11)9(17)15-6/h2H,3-4H2,1H3,(H,15,17)
• InChI Key： SRYXASRDERJZIW-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(CC(=O)OC)=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate

Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804639-24-4): An Overview

Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804639-24-4) is a versatile compound with significant potential in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has attracted considerable attention due to its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate is composed of a pyridine ring substituted with a chloromethyl group, a hydroxyl group, and a trifluoromethoxy group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The chloromethyl group is particularly reactive and can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry. The hydroxyl group adds polarity and hydrogen bonding capabilities, while the trifluoromethoxy group enhances lipophilicity and metabolic stability.

Recent studies have highlighted the importance of Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a lead structure for the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited significant anti-proliferative activity against various cancer cell lines, suggesting its potential as a therapeutic agent.

In addition to its potential in oncology, Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate has also shown promise in other therapeutic areas. A 2022 study published in the European Journal of Medicinal Chemistry investigated its use as a scaffold for developing inhibitors of bacterial enzymes. The results indicated that certain derivatives of this compound demonstrated strong antibacterial activity against multidrug-resistant strains, highlighting its broad-spectrum utility.

The synthesis of Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate involves several well-documented steps. One common approach involves the reaction of 3-chloromethyl-2-hydroxy-5-trifluoromethoxypyridine with methyl bromoacetate under appropriate conditions. This method yields high purity and yield, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthesis routes, reducing the use of hazardous reagents and minimizing waste generation.

The physical properties of Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate are well-characterized. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its lipophilic nature. These properties make it suitable for various applications in both research and industrial settings.

Safety considerations are an essential aspect when handling any chemical compound. While Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, Methyl 3-(chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804639-24-4) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and reactivity make it an attractive candidate for the development of novel drugs and materials. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in the scientific community.